![molecular formula C16H12BrN3S B2924889 3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine CAS No. 872987-72-9](/img/structure/B2924889.png)
3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine, also known as BBTP, is a heterocyclic compound that has shown promising results in scientific research. This compound has been synthesized and studied for its potential use in various applications, including medicinal chemistry, drug discovery, and biological research.
Mechanism of Action
The mechanism of action of 3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and proliferation. This compound has been shown to inhibit the activity of protein kinase C and cyclin-dependent kinase 2, which are involved in the regulation of cell cycle progression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell growth and proliferation, and modulate the activity of various enzymes and signaling pathways. This compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine has several advantages for use in lab experiments. It is relatively easy to synthesize, and its activity can be easily measured using various biochemical assays. However, there are also limitations to its use. This compound has low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, its effects on normal cells and tissues are not well understood, which can limit its potential use in certain applications.
Future Directions
There are several future directions for research on 3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound's effects on other enzymes and signaling pathways involved in cell growth and proliferation. Additionally, further research is needed to understand the potential use of this compound in the treatment of various diseases, including cancer and inflammatory disorders.
Synthesis Methods
3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine can be synthesized through a multistep process that involves the reaction of 4-bromobenzyl chloride with 3-aminopyridine to form 3-((4-bromobenzyl)amino)pyridine. This intermediate product is then reacted with thiourea to form this compound.
Scientific Research Applications
3-((4-Bromobenzyl)thio)-6-(pyridin-3-yl)pyridazine has been extensively studied for its potential use in medicinal chemistry and drug discovery. It has been shown to have inhibitory effects on various enzymes, including protein kinase C and cyclin-dependent kinase 2, which are involved in the regulation of cell growth and proliferation. This compound has also been studied as a potential anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
3-[(4-bromophenyl)methylsulfanyl]-6-pyridin-3-ylpyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3S/c17-14-5-3-12(4-6-14)11-21-16-8-7-15(19-20-16)13-2-1-9-18-10-13/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBAZHIDWEWSLDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NN=C(C=C2)SCC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.